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Compound of Interest

Compound Name: Fenirofibrate-d6

Cat. No.: B563676

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
guide provides essential, step-by-step procedures for the safe disposal of Fenofibrate-d6,
ensuring the protection of laboratory personnel and the environment.

Safety First: Personal Protective Equipment (PPE)
and Handling

Before initiating any disposal procedures, it is imperative to handle Fenofibrate-d6 with
appropriate caution. According to its Safety Data Sheet (SDS), Fenofibrate-d6 is classified as
harmful if swallowed.[1] Therefore, adherence to standard laboratory safety protocols is
essential.

Recommended Personal Protective Equipment (PPE):
» Gloves: Chemical-resistant gloves should be worn at all times to prevent skin contact.

o Eye Protection: Safety glasses or goggles are necessary to protect against accidental
splashes.

e Lab Coat: A standard lab coat should be worn to protect clothing and skin.

Disposal Protocol: A Step-by-Step Approach
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The disposal of Fenofibrate-d6 must be conducted in accordance with local, regional, national,
and international regulations.[1] The following steps provide a general framework for compliant
disposal.

Step 1: Waste Identification and Classification

Fenofibrate, the parent compound of Fenofibrate-d6, is a non-controlled prescription drug. For
disposal purposes, discarded, unused formulations containing fenofibrate may be classified
under the EPA hazardous waste number FO27. When in solid form as a discarded commercial
chemical product, it may be assigned the EPA waste number U240. It is crucial to consult with
your institution's Environmental Health and Safety (EHS) department to confirm the appropriate
waste classification for Fenofibrate-d6.

Step 2: Waste Segregation

Proper segregation of chemical waste is fundamental to prevent hazardous reactions.
Fenofibrate-d6 waste should be collected in a designated, properly labeled hazardous waste
container. This container must be separate from other waste streams such as non-hazardous
trash, sharps, and other incompatible chemicals.

Step 3: Container Labeling

The waste container for Fenofibrate-d6 must be clearly and accurately labeled. The label
should include:

The words "Hazardous Waste"

The full chemical name: "Fenofibrate-d6"

The specific hazard characteristic (e.g., "Toxic")

The accumulation start date (the date the first drop of waste is added to the container)

The name of the principal investigator or laboratory contact

Step 4: Storage in a Satellite Accumulation Area (SAA)
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Designated Satellite Accumulation Areas (SAAS) are locations at or near the point of waste
generation for the collection of hazardous waste. The Fenofibrate-d6 waste container should be
stored in a designated SAA until it is ready for pickup by your institution's EHS personnel. The
SAA should be a secure area, away from general laboratory traffic.

Step 5: Arranging for Disposal

Once the waste container is full, or if it has been in accumulation for the maximum allowable
time according to institutional and regulatory policies, contact your EHS department to arrange
for a hazardous waste pickup. Do not attempt to dispose of Fenofibrate-dé down the drain or in
the regular trash.

Quantitative Data Summary

For clarity and easy reference, the following table summarizes key quantitative data related to
the disposal of Fenofibrate-d6.

Parameter Value Source

EPA Hazardous Waste Code

) F027 Santa Cruz Biotechnology
(Formulations)
EPA Hazardous Waste Code )
) U240 Santa Cruz Biotechnology
(Solid)
Acute Toxicity (Oral) Category 4 Cayman Chemical SDS[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Fenofibrate-d6.
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Fenofibrate-d6 Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of Fenofibrate-d6, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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